Cas no 1784313-55-8 (3-2-(4-bromophenyl)ethylpyrrolidine)

• Product Name: 3-2-(4-bromophenyl)ethylpyrrolidine
• CAS No: 1784313-55-8
• MF: C₁₂H₁₆BrN
• MW: 254.166142463684
• CID: 6177511
• PubChem ID: 83488473
• Update Time: 2025-06-09

3-2-(4-bromophenyl)ethylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-2-(4-bromophenyl)ethylpyrrolidine
• 3-[2-(4-bromophenyl)ethyl]pyrrolidine
• EN300-1896619
• 1784313-55-8

• Inchi： 1S/C12H16BrN/c13-12-5-3-10(4-6-12)1-2-11-7-8-14-9-11/h3-6,11,14H,1-2,7-9H2
• InChI Key： VXSIPJPWCJBJPO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCC1CNCC1

Computed Properties

• Exact Mass: 253.04661g/mol
• Monoisotopic Mass: 253.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 3-2-(4-bromophenyl)ethylpyrrolidine

Comprehensive Analysis of 3-2-(4-bromophenyl)ethylpyrrolidine (CAS No. 1784313-55-8): Properties, Applications, and Research Insights

The compound 3-2-(4-bromophenyl)ethylpyrrolidine (CAS No. 1784313-55-8) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This pyrrolidine derivative, characterized by its 4-bromophenyl substitution, represents an important building block in organic synthesis. Researchers are particularly interested in its role as a chiral intermediate for drug development, given the growing demand for enantioselective compounds in modern medicine.

In the context of current scientific trends, 3-2-(4-bromophenyl)ethylpyrrolidine aligns with several hot topics in chemistry research. The compound's brominated aromatic moiety makes it particularly valuable for cross-coupling reactions, which are fundamental to creating complex molecular architectures. This property addresses the increasing need for efficient C-C bond formation strategies in medicinal chemistry. Furthermore, the pyrrolidine ring system contributes to the molecule's potential as a bioactive scaffold, a subject of intense investigation in drug discovery programs worldwide.

The physicochemical properties of CAS No. 1784313-55-8 make it suitable for various applications beyond pharmaceuticals. Recent studies have explored its utility in material science, particularly in the development of organic electronic materials. The bromine atom serves as an excellent handle for further functionalization, enabling the creation of novel π-conjugated systems with potential applications in OLED technology and organic photovoltaics. This dual applicability in both life sciences and materials engineering significantly enhances the compound's commercial and scientific value.

From a synthetic chemistry perspective, 3-2-(4-bromophenyl)ethylpyrrolidine offers several advantages. Its relatively straightforward synthesis from commercially available starting materials makes it accessible to researchers. The compound's stability under various conditions allows for diverse post-functionalization strategies, addressing the growing demand for modular synthetic approaches in chemical research. These characteristics position it as a valuable tool for structure-activity relationship studies and medicinal chemistry optimization programs.

Recent advancements in computational chemistry have further illuminated the potential of CAS No. 1784313-55-8. Molecular modeling studies suggest that the compound's unique three-dimensional conformation may contribute to specific molecular recognition properties. This computational insight, combined with experimental data, provides a robust foundation for designing targeted therapeutics and specialty chemicals. The integration of AI-driven drug discovery methods with such well-characterized building blocks represents an exciting frontier in modern chemical research.

The safety profile and handling considerations for 3-2-(4-bromophenyl)ethylpyrrolidine have been thoroughly documented in scientific literature. While not classified as hazardous under standard laboratory conditions, proper chemical safety protocols should always be observed when working with this compound. Its stability and well-characterized properties make it suitable for various scale-up processes, an important consideration for industrial applications.

Looking toward future applications, researchers are particularly excited about the potential of CAS No. 1784313-55-8 in green chemistry initiatives. The compound's compatibility with catalytic processes and potential for atom-economical transformations align well with the growing emphasis on sustainable chemical synthesis. This aspect makes it particularly relevant to current discussions about environmentally friendly production methods in the chemical industry.

In conclusion, 3-2-(4-bromophenyl)ethylpyrrolidine (CAS No. 1784313-55-8) represents a versatile and valuable compound with wide-ranging applications across multiple scientific disciplines. Its unique structural features, combined with favorable physicochemical properties, position it as an important tool for researchers working in drug discovery, material science, and methodology development. As scientific understanding of this compound continues to grow, its potential to contribute to significant advancements in these fields becomes increasingly apparent.